Cas no 96452-50-5 (tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate)
96452-50-5 structure
Product Name:tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate
CAS No:96452-50-5
MF:C10H13NO3
MW:195.215122938156
MDL:MFCD24472687
CID:4359632
PubChem ID:86123196
Update Time:2025-04-24
tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Pyridinecarboxylic acid, 2-oxo-, 1,1-dimethylethyl ester
- tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate
- AKOS033980128
- N-Boc pyridone
- WDA45250
- Z1508734974
- tert-butyl2-oxo-1,2-dihydropyridine-1-carboxylate
- 96452-50-5
- EN300-317969
- tert-butyl 2-oxopyridine-1-carboxylate
- RKUVHEXFZZRQRR-UHFFFAOYSA-N
-
- MDL： MFCD24472687
- Inchi： 1S/C10H13NO3/c1-10(2,3)14-9(13)11-7-5-4-6-8(11)12/h4-7H,1-3H3
- InChI Key： RKUVHEXFZZRQRR-UHFFFAOYSA-N
- SMILES： C1(=O)N(C(OC(C)(C)C)=O)C=CC=C1
Computed Properties
- Exact Mass: 195.08954328Da
- Monoisotopic Mass: 195.08954328Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.6Ų
tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1092301-1g |
tert-Butyl 2-oxo-1,2-dihydropyridine-1-carboxylate |
96452-50-5 | 95% | 1g |
$541.0 | 2025-04-14 | |
| Enamine | EN300-317969-0.05g |
tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate |
96452-50-5 | 95% | 0.05g |
$174.0 | 2023-09-05 | |
| Enamine | EN300-317969-0.1g |
tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate |
96452-50-5 | 95% | 0.1g |
$257.0 | 2023-09-05 | |
| Enamine | EN300-317969-0.25g |
tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate |
96452-50-5 | 95% | 0.25g |
$367.0 | 2023-09-05 | |
| Enamine | EN300-317969-0.5g |
tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate |
96452-50-5 | 95% | 0.5g |
$579.0 | 2023-09-05 | |
| Enamine | EN300-317969-1.0g |
tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate |
96452-50-5 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-317969-2.5g |
tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate |
96452-50-5 | 95% | 2.5g |
$1454.0 | 2023-09-05 | |
| Enamine | EN300-317969-5.0g |
tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate |
96452-50-5 | 95% | 5.0g |
$2152.0 | 2023-02-24 | |
| Enamine | EN300-317969-10.0g |
tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate |
96452-50-5 | 95% | 10.0g |
$3191.0 | 2023-02-24 | |
| Enamine | EN300-317969-1g |
tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate |
96452-50-5 | 95% | 1g |
$743.0 | 2023-09-05 |
tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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